1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine

• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]benzimidazol-2-imine
• InChI: InChI=1S/C18H21N3O2/c1-3-20-16-6-4-5-7-17(16)21(18(20)19)12-13-23-15-10-8-14(22-2)9-11-15/h4-11,19H,3,12-13H2,1-2H3
• InChI Key: DALCTXZKCKJGQE-UHFFFAOYSA-N
• SMILES: CCN1C2=CC=CC=C2N(C1=N)CCOC3=CC=C(C=C3)OC

Description

1-Ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine, also known as EMD 386088, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzimidazole derivatives and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 is not fully understood, but it is believed to act as an antagonist at the N-methyl-D-aspartate (NMDA) receptor. This receptor is involved in the regulation of synaptic plasticity and is thought to play a role in the development of neurodegenerative diseases.
Biochemical and Physiological Effects:
1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in the growth and maintenance of neurons. 1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 has also been shown to decrease the levels of pro-inflammatory cytokines, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 has several advantages for use in laboratory experiments. It is relatively easy to synthesize and purify, and it has a well-defined chemical structure. However, one limitation of 1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 is its low solubility in aqueous solutions, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on 1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088. One area of interest is its potential use in the treatment of neurodegenerative diseases. Future studies could focus on the efficacy of 1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 in animal models of these diseases, as well as its potential side effects and toxicity. Another area of interest is the development of new analogues of 1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 with improved solubility and bioavailability. These analogues could be tested for their potential applications in scientific research and drug development.

Synthesis Methods

The synthesis of 1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 involves several steps, including the reaction of 2-(4-methoxyphenoxy)ethylamine with ethyl isocyanate, followed by reduction with sodium borohydride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 has been used in various scientific research studies, particularly in the field of neuroscience. It has been shown to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 1-ethyl-3-[2-(4-methoxyphenoxy)ethyl]-1,3-dihydro-2H-benzimidazol-2-imine 386088 has also been studied for its potential use as an analgesic and anti-inflammatory agent.